Cas no 1877941-93-9 (Cyclobutane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)-
• CAS No: 1877941-93-9
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5285506
• Update Time: 2025-06-12

Cyclobutane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)-

• Inchi： 1S/C10H19ClO/c1-9(2,12-3)7-10(8-11)5-4-6-10/h4-8H2,1-3H3
• InChI Key： ZXGCYTZIAWCBFE-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC(OC)(C)C)CCC1

Additional information on Cyclobutane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)-

Introduction to Cyclobutane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl) (CAS No. 1877941-93-9)

Cyclobutane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl), a compound with the chemical formula C₁₀H₁₇ClO, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, identified by its unique CAS number CAS NO. 1877941-93-9, has garnered attention due to its structural complexity and potential applications in the synthesis of novel pharmaceutical agents. The presence of both a chloromethyl and an 2-methoxy-2-methylpropyl substituent makes it a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules.

The structural framework of this compound consists of a cyclobutane ring, which is a four-membered saturated hydrocarbon ring. This cycloalkane backbone provides a stable scaffold for further functionalization, making it an attractive candidate for medicinal chemistry applications. The two primary functional groups present in this molecule are the chloromethyl group and the 2-methoxy-2-methylpropyl group. The chloromethyl group is known for its reactivity in nucleophilic substitution reactions, while the 2-methoxy-2-methylpropyl group introduces steric hindrance and electronic effects that can influence the molecule's overall properties.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Cyclobutane derivatives have been explored for their ability to interact with biological targets in unique ways. For instance, studies have shown that cycloalkane-based molecules can exhibit favorable pharmacokinetic properties due to their reduced lipophilicity compared to acyclic analogs. This characteristic makes them promising candidates for drug discovery efforts.

The synthesis of Cyclobutane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl) involves a series of carefully orchestrated organic reactions. The chloromethyl group can be introduced through the reaction of an alcohol with formaldehyde or methanol under acidic conditions. On the other hand, the 2-methoxy-2-methylpropyl group can be incorporated via alkylation reactions or by using Grignard reagents derived from appropriate ketones or aldehydes. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are crucial for industrial applications.

The compound's potential applications extend to various areas of pharmaceutical research. One notable area is the development of antiviral agents. The structural features of this molecule make it a suitable candidate for inhibiting viral enzymes or interfering with viral replication mechanisms. Additionally, its ability to undergo further functionalization allows for the creation of libraries of derivatives that can be screened for biological activity.

In the realm of medicinal chemistry, computational methods play a pivotal role in designing and optimizing new molecules. Molecular modeling techniques can be used to predict how Cyclobutane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl) will interact with biological targets such as enzymes or receptors. These predictions can guide synthetic efforts by identifying key structural features that enhance binding affinity or selectivity.

The role of this compound in drug discovery is further underscored by its potential as a building block for more complex molecules. By modifying its functional groups or incorporating it into larger scaffolds, researchers can generate novel compounds with tailored properties. This approach is particularly valuable in fragment-based drug design, where small molecules are used as starting points for developing lead compounds.

Efforts to understand the biological activity of this compound have led to several interesting findings. In vitro studies have revealed that derivatives of cyclobutane can exhibit inhibitory effects on various enzymes involved in disease pathways. For example, some derivatives have shown promise in inhibiting kinases, which are critical targets in cancer therapy. These findings highlight the importance of exploring cycloalkane-based molecules as potential therapeutic agents.

The synthesis and characterization of new compounds require rigorous analytical techniques to ensure their purity and identity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm the structure of Cyclobutane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl). These methods provide detailed information about the molecular structure and dynamics, which are essential for understanding its reactivity and biological activity.

The future directions for research on this compound are multifaceted. Continued exploration of its synthetic pathways could lead to more efficient and scalable methods for production. Additionally, investigating its biological activity through both computational and experimental approaches will be crucial in determining its potential as a lead compound or intermediate in drug development.

In conclusion, Cyclobutane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl) (CAS No. 1877941-93-9) is a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for organic synthesis, while its cycloalkane backbone offers advantages in terms of pharmacokinetic properties. As research progresses, this compound is likely to play an important role in the development of novel therapeutic agents.